2-(3-Cyano-6-methyl-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
2-(3-Cyano-6-methyl-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
Brand Name:
Vulcanchem
CAS No.:
445383-28-8
VCID:
VC0460173
InChI:
InChI=1S/C22H18N4OS3/c1-13-9-15(18-7-4-8-28-18)17(11-24)21(25-13)29-12-20(27)26-22-16(10-23)14-5-2-3-6-19(14)30-22/h4,7-9H,2-3,5-6,12H2,1H3,(H,26,27)
SMILES:
CC1=CC(=C(C(=N1)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C#N)C4=CC=CS4
Molecular Formula:
C22H18N4OS3
Molecular Weight:
450.6g/mol
2-(3-Cyano-6-methyl-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
CAS No.: 445383-28-8
Main Products
VCID: VC0460173
Molecular Formula: C22H18N4OS3
Molecular Weight: 450.6g/mol
| CAS No. | 445383-28-8 |
|---|---|
| Product Name | 2-(3-Cyano-6-methyl-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
| Molecular Formula | C22H18N4OS3 |
| Molecular Weight | 450.6g/mol |
| IUPAC Name | 2-(3-cyano-6-methyl-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide |
| Standard InChI | InChI=1S/C22H18N4OS3/c1-13-9-15(18-7-4-8-28-18)17(11-24)21(25-13)29-12-20(27)26-22-16(10-23)14-5-2-3-6-19(14)30-22/h4,7-9H,2-3,5-6,12H2,1H3,(H,26,27) |
| Standard InChIKey | SGLCBDVRQFZCTR-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C(=N1)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C#N)C4=CC=CS4 |
| Canonical SMILES | CC1=CC(=C(C(=N1)SCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C#N)C4=CC=CS4 |
| PubChem Compound | 1773518 |
| Last Modified | Nov 11 2021 |
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